N-{3-[(2,2,2-trichloroacetyl)amino]phenyl}propanamide
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Overview
Description
N-{3-[(2,2,2-trichloroacetyl)amino]phenyl}propanamide, also known as TAP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. TAP belongs to a class of compounds known as proteasome inhibitors, which have been shown to have anti-cancer properties.
Mechanism of Action
The mechanism of action of N-{3-[(2,2,2-trichloroacetyl)amino]phenyl}propanamide involves the inhibition of the proteasome. The proteasome is responsible for the degradation of proteins within cells, and by inhibiting this process, this compound can prevent the degradation of proteins that are important for cell survival. This leads to the death of cancer cells, which are more reliant on the proteasome for protein degradation than normal cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has also been shown to have anti-inflammatory properties. This is due to the fact that the proteasome is involved in the regulation of the immune system, and by inhibiting its activity, this compound can reduce inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-{3-[(2,2,2-trichloroacetyl)amino]phenyl}propanamide for lab experiments is its ease of synthesis. This compound can be produced in large quantities, which makes it ideal for use in experiments that require large amounts of the compound. However, one of the limitations of this compound is its toxicity. This compound has been shown to be toxic to normal cells as well as cancer cells, which can limit its use in certain experiments.
Future Directions
For the study of N-{3-[(2,2,2-trichloroacetyl)amino]phenyl}propanamide include the development of analogs, the study of the role of the proteasome in other diseases, and the use of this compound in combination with other anti-cancer drugs.
Synthesis Methods
The synthesis of N-{3-[(2,2,2-trichloroacetyl)amino]phenyl}propanamide involves the reaction of 3-aminophenylpropanoic acid with trichloroacetyl chloride in the presence of a base. The resulting product is then purified using column chromatography. The synthesis of this compound is a relatively straightforward process, and the compound can be produced in large quantities.
Scientific Research Applications
N-{3-[(2,2,2-trichloroacetyl)amino]phenyl}propanamide has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the field of cancer treatment. This compound has been shown to have anti-cancer properties by inhibiting the proteasome, which is responsible for the degradation of proteins within cells. By inhibiting the proteasome, this compound can prevent the degradation of proteins that are important for cell survival, leading to the death of cancer cells.
properties
IUPAC Name |
N-[3-[(2,2,2-trichloroacetyl)amino]phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11Cl3N2O2/c1-2-9(17)15-7-4-3-5-8(6-7)16-10(18)11(12,13)14/h3-6H,2H2,1H3,(H,15,17)(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBXZCGPTUMVBLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC(=CC=C1)NC(=O)C(Cl)(Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11Cl3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.